Cas no 1694448-65-1 (3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid)

• Product Name: 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid
• CAS No: 1694448-65-1
• MF: C₉H₄BrFO₂
• MW: 243.029265403748
• CID: 5736560
• PubChem ID: 106646533
• Update Time: 2025-06-22

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)prop-2-ynoic acid
• 3-(3-bromo-2-fluorophenyl)prop-2-ynoicacid
• EN300-743659
• 1694448-65-1
• 2-Propynoic acid, 3-(3-bromo-2-fluorophenyl)-
• 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid

• Inchi： 1S/C9H4BrFO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-3H,(H,12,13)
• InChI Key： UWUXAFJMVSJOCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#CC(=O)O)=C1F

Computed Properties

• Exact Mass: 241.93787g/mol
• Monoisotopic Mass: 241.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 359.4±42.0 °C(Predicted)
• pka: 1.43±0.10(Predicted)

Additional information on 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic Acid: A Comprehensive Overview

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid, identified by the CAS number 1694448-65-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a bromine atom at the 3-position and a fluorine atom at the 2-position on the phenyl ring, coupled with a propargyl acid group, exhibits distinctive chemical properties that make it a valuable subject for research and application.

The synthesis of 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid involves a series of carefully designed reactions. Starting from the bromination and fluorination of phenol derivatives, followed by coupling reactions to introduce the propargyl acid group, this process demonstrates the versatility of modern organic synthesis techniques. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most notable applications of this compound lies in its potential use as a precursor in drug discovery. The presence of bromine and fluorine substituents on the aromatic ring enhances its pharmacokinetic properties, making it an attractive candidate for developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising anti-tumor activity, particularly in targeting specific signaling pathways involved in cancer progression.

In addition to its role in pharmaceuticals, 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid has also found applications in materials science. Its propargyl group can undergo click chemistry reactions, enabling the construction of complex molecular architectures with tailored functionalities. Recent research has explored its use in creating stimuli-responsive materials, which can alter their properties in response to external stimuli such as light or temperature. These materials hold potential applications in sensors, drug delivery systems, and adaptive coatings.

The chemical stability and reactivity of this compound are also areas of active investigation. Studies have revealed that the electron-withdrawing effects of bromine and fluorine substituents significantly influence the acidity of the propargyl group. This property is crucial for understanding its behavior in various chemical transformations and its compatibility with different reaction conditions.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity patterns of 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and interaction potentials, aiding in the design of more efficient synthetic routes and predictive modeling for its applications.

In conclusion, 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid, with its unique structural features and versatile chemical properties, continues to be a focal point for scientific exploration. As research progresses, particularly in areas such as drug development and materials science, this compound is expected to unlock new possibilities for technological advancement and innovative solutions across various industries.